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CAS No.: 14692-29-6

Cat. No.: B1143613

Get Quote

This guide offers an in-depth comparative analysis of the spectroscopic data for methoxy-

substituted diarylmethanes. It is designed for researchers, scientists, and drug development

professionals who rely on precise structural elucidation and characterization of these important

chemical motifs. Diarylmethane scaffolds are prevalent in many biologically active molecules,

and understanding the influence of substituents, such as the methoxy group, on their

spectroscopic properties is crucial for synthesis, quality control, and structure-activity

relationship (SAR) studies.

This document moves beyond a simple data repository. It provides the causal reasoning behind

the observed spectral characteristics, rooted in the fundamental principles of organic

spectroscopy. By understanding why the spectra appear as they do, researchers can more

confidently identify and characterize novel diarylmethane derivatives.

Introduction: The Significance of Methoxy-
Diarylmethanes
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Diarylmethanes consist of two aryl rings linked by a methylene bridge. Their structural

versatility makes them key building blocks in medicinal chemistry and materials science. The

introduction of a methoxy (-OCH₃) group, a potent electron-donating group through resonance,

significantly influences the electron density distribution within the aromatic rings and,

consequently, their chemical reactivity and biological activity. The position of the methoxy group

(ortho, meta, or para) creates distinct isomers with unique electronic and steric environments,

which are readily distinguishable by modern spectroscopic techniques.

This guide will focus on the comparative analysis of diphenylmethane and its ortho-, meta-, and

para-methoxy substituted analogs, providing a detailed examination of their ¹H NMR, ¹³C NMR,

Infrared (IR), and Mass Spectrometry (MS) data.

Experimental Protocols
To ensure the reliability and reproducibility of the spectroscopic data presented, the synthesis

and purification of the target compounds must follow rigorous and well-documented

procedures. The following protocols are representative of standard synthetic and analytical

methodologies.

Synthesis of Methoxy-Substituted Diarylmethanes
A common and effective method for the synthesis of methoxy-substituted diarylmethanes is the

Friedel-Crafts alkylation. This reaction involves the electrophilic substitution of an aromatic ring

with a benzyl halide or alcohol in the presence of a Lewis acid catalyst.

General Procedure for Friedel-Crafts Alkylation:

To a solution of the appropriate methoxybenzene (e.g., anisole for 4-

methoxydiphenylmethane) in a dry, inert solvent such as dichloromethane (DCM) or carbon

disulfide (CS₂), add a Lewis acid catalyst (e.g., AlCl₃ or FeCl₃) at 0 °C under a nitrogen

atmosphere.

Slowly add benzyl chloride (or the corresponding substituted benzyl chloride) to the reaction

mixture.

Allow the reaction to stir at room temperature for several hours, monitoring the progress by

thin-layer chromatography (TLC).
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Upon completion, quench the reaction by carefully adding ice-cold water.

Extract the organic layer with an appropriate solvent (e.g., ethyl acetate), wash with brine,

dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired

methoxy-substituted diarylmethane.

Caption: General workflow for the synthesis of methoxy-substituted diarylmethanes via Friedel-

Crafts alkylation.

Spectroscopic Analysis
All synthesized compounds should be characterized by the following spectroscopic methods:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are typically recorded on a

400 MHz or 500 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent and

tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR)

spectrometer, often with the sample prepared as a thin film on a salt plate (for liquids) or as a

KBr pellet (for solids).

Mass Spectrometry (MS): Mass spectra are acquired using an electron ionization (EI) source

on a mass spectrometer.

Spectroscopic Data Comparison
The following sections detail the expected spectroscopic features of diphenylmethane and its

methoxy-substituted isomers. The data presented is a compilation from various sources and

serves as a representative guide.

Diphenylmethane (Unsubstituted)
As our baseline for comparison, the spectroscopic data for diphenylmethane is crucial.
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Spectroscopic Data Diphenylmethane

¹H NMR (CDCl₃, ppm) 7.30-7.15 (m, 10H, Ar-H), 3.98 (s, 2H, CH₂)

¹³C NMR (CDCl₃, ppm) 141.1, 129.0, 128.5, 126.1, 41.9

IR (cm⁻¹)

3085, 3062, 3027 (Ar C-H stretch), 2923, 2850

(CH₂ stretch), 1602, 1495, 1453 (Ar C=C

stretch)

MS (m/z) 168 (M⁺), 167, 91 (base peak)

¹H NMR: The ten aromatic protons appear as a complex multiplet, and the two benzylic

protons of the methylene bridge give a sharp singlet.

¹³C NMR: Shows signals for the four types of aromatic carbons and one for the methylene

bridge carbon.

IR: Characteristic aromatic C-H and C=C stretching bands are present, along with the

aliphatic C-H stretching of the methylene group.[1]

MS: The molecular ion peak is observed at m/z 168. The base peak at m/z 91 corresponds

to the stable tropylium cation, formed by rearrangement of the benzyl cation.

Methoxy-Substituted Diphenylmethanes: A Comparative
Analysis
The introduction of a methoxy group induces significant and predictable changes in the

spectroscopic data. The position of the substituent determines the extent of these changes.

Caption: Isomeric positions of the methoxy group on the diphenylmethane scaffold.

Table 1: Comparative ¹H NMR Data (δ, ppm) of Methoxy-Substituted Diarylmethanes
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Proton

2-

Methoxydiphenylmet

hane

3-

Methoxydiphenylmet

hane

4-

Methoxydiphenylmet

hane

-OCH₃ ~3.8 ~3.7-3.8 ~3.8

-CH₂- ~3.9 ~3.9 ~3.9

Ar-H (methoxy-ring) ~6.8-7.2 (complex) ~6.7-7.2 (complex) ~6.8 (d), ~7.1 (d)

Ar-H (unsubst. ring) ~7.1-7.3 (multiplet) ~7.1-7.3 (multiplet) ~7.1-7.3 (multiplet)

¹H NMR Analysis:

Methoxy Protons (-OCH₃): The singlet for the methoxy protons typically appears around 3.8

ppm. Its exact position is subtly influenced by the overall electronic environment.

Methylene Protons (-CH₂-): The singlet for the methylene bridge protons remains around 3.9-

4.0 ppm across all isomers.

Aromatic Protons: This is where the most significant differences are observed.

Para-isomer: The symmetry of the 4-methoxyphenyl ring leads to a simpler splitting

pattern, often appearing as two distinct doublets for the aromatic protons on that ring.

Ortho- and Meta-isomers: The lower symmetry results in more complex and overlapping

multiplets for the aromatic protons on the substituted ring. The ortho-isomer may show

more pronounced steric effects on the chemical shifts of nearby protons.

Table 2: Comparative ¹³C NMR Data (δ, ppm) of Methoxy-Substituted Diarylmethanes
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Carbon

2-

Methoxydiphenylmet

hane

3-

Methoxydiphenylmet

hane

4-

Methoxydiphenylmet

hane

-OCH₃ ~55.2 ~55.1 ~55.2

-CH₂- ~36.5 ~41.9 ~41.2

C-O (ipso) ~157.3 ~159.8 ~158.0

C-ipso (unsubst. ring) ~141.5 ~142.9 ~141.9

¹³C NMR Analysis:

Methoxy Carbon (-OCH₃): The chemical shift of the methoxy carbon is consistently found

around 55 ppm.

Methylene Carbon (-CH₂-): The position of the methoxy group has a noticeable effect on the

methylene carbon's chemical shift. In the ortho-isomer, steric hindrance can cause a slight

upfield shift compared to the meta and para isomers.

Ipso-Carbon (C-O): The carbon directly attached to the methoxy group (ipso-carbon) is

significantly deshielded due to the electronegativity of the oxygen and appears at a high

chemical shift (around 157-160 ppm).

Aromatic Carbons: The electron-donating nature of the methoxy group causes an upfield

shift (increased shielding) for the ortho and para carbons of the substituted ring relative to

the unsubstituted benzene ring carbons. This effect is most pronounced at the ortho and

para positions.

Table 3: Comparative IR Data (cm⁻¹) of Methoxy-Substituted Diarylmethanes
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Vibrational Mode Characteristic Range (cm⁻¹)
Observations for Methoxy-

Isomers

Ar C-H Stretch 3100-3000 Present in all isomers.

Aliphatic C-H Stretch 3000-2850
Strong bands from the -CH₂-

and -OCH₃ groups.

Ar C=C Stretch 1600-1450
Multiple bands, characteristic

of the aromatic rings.

C-O-C Asymmetric Stretch 1275-1200
Strong, characteristic band for

the aryl ether linkage.

C-O-C Symmetric Stretch 1075-1020
Another characteristic band for

the aryl ether linkage.

IR Analysis:

The most diagnostic feature in the IR spectra of methoxy-substituted diarylmethanes is the

presence of strong C-O stretching bands characteristic of aryl ethers. The asymmetric stretch is

typically found around 1250 cm⁻¹, while the symmetric stretch appears near 1040 cm⁻¹. The

exact positions can vary slightly with the substitution pattern.

Table 4: Comparative Mass Spectrometry Data (m/z) of Methoxy-Substituted Diarylmethanes

Ion

2-

Methoxydiphenylmet

hane

3-

Methoxydiphenylmet

hane

4-

Methoxydiphenylmet

hane

Molecular Ion (M⁺) 198 198 198

Base Peak 121 91 121

Key Fragments
167 ([M-OCH₃]⁺), 91

([C₇H₇]⁺)

167 ([M-OCH₃]⁺), 121

([C₈H₉O]⁺)

167 ([M-OCH₃]⁺), 91

([C₇H₇]⁺)

Mass Spectrometry Analysis:
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Molecular Ion: All three isomers will exhibit a molecular ion peak at m/z 198.

Fragmentation: The fragmentation patterns are highly informative for distinguishing the

isomers.

Para- and Ortho-isomers: A prominent fragment at m/z 121 is often observed as the base

peak. This corresponds to the stable methoxy-tropylium ion, formed by rearrangement of

the methoxybenzyl cation.

Meta-isomer: The formation of the methoxy-tropylium ion is less favored. Consequently,

the base peak is often the tropylium ion at m/z 91, similar to unsubstituted

diphenylmethane. The fragment at m/z 121 is still present but with lower intensity.

Loss of the methoxy group (-OCH₃) to give a fragment at m/z 167 is a common

fragmentation pathway for all isomers.

Causality and Mechanistic Insights
The observed spectroscopic differences are a direct consequence of the electronic and steric

effects of the methoxy group.

Methoxy Group (-OCH₃)

Resonance Effect
(+R)Lone pair donation

Inductive Effect
(-I)

Electronegativity of O
Aromatic Ring

Increased Electron Density
(ortho, para positions)

Less Affected Electron Density
(meta position)

Click to download full resolution via product page

Caption: Electronic effects of the methoxy group on the aromatic ring.

Resonance Effect (+R): The lone pairs on the oxygen atom of the methoxy group can be

delocalized into the π-system of the aromatic ring. This increases the electron density,

particularly at the ortho and para positions. This increased shielding leads to upfield shifts in

the ¹H and ¹³C NMR spectra for the nuclei at these positions.
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Inductive Effect (-I): Oxygen is an electronegative atom, and it withdraws electron density

from the aromatic ring through the sigma bond. This effect is distance-dependent and is

strongest at the ipso-carbon.

Combined Effects: The resonance effect is generally stronger than the inductive effect for the

methoxy group, leading to an overall activation and ortho-, para-directing influence in

electrophilic aromatic substitution. These same electronic perturbations dictate the chemical

shifts observed in NMR spectroscopy.

Conclusion
The spectroscopic characterization of methoxy-substituted diarylmethanes is a powerful tool for

their unambiguous identification and for understanding their electronic properties. ¹H and ¹³C

NMR spectroscopy provide detailed information about the chemical environment of each

nucleus, with the position of the methoxy group leading to distinct chemical shifts and splitting

patterns in the aromatic region. IR spectroscopy offers characteristic vibrational bands for the

aryl ether linkage, confirming the presence of the methoxy group. Mass spectrometry provides

the molecular weight and, crucially, isomer-specific fragmentation patterns that can be used for

structural elucidation.

By understanding the interplay of electronic and steric effects, researchers can confidently

interpret the spectroscopic data of known and novel methoxy-substituted diarylmethanes,

accelerating their research and development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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